![molecular formula C17H18N4OS B2827121 N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-2-(thiophen-3-yl)acetamide CAS No. 2034622-54-1](/img/structure/B2827121.png)
N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-2-(thiophen-3-yl)acetamide
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Description
N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-2-(thiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C17H18N4OS and its molecular weight is 326.42. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Medicinal Chemistry
Research has focused on the synthesis of heterocyclic compounds involving pyrazole, pyridine, and thiophene derivatives, which are key structures in the development of pharmaceuticals due to their diverse biological activities. For instance, novel synthesis approaches have been explored for creating polyfunctionally substituted heterocycles, which are crucial for the development of new drugs with improved efficacy and safety profiles (Mohareb et al., 2004). Additionally, coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their potential antioxidant activities, providing insights into the development of new therapeutic agents (Chkirate et al., 2019).
Material Science and Coordination Chemistry
The synthesis of heterocycles incorporating thiadiazole moiety and their potential applications in material science have been investigated, highlighting the versatility of such compounds in the development of novel materials with specific properties (Fadda et al., 2017). These studies underscore the importance of heterocyclic chemistry in designing materials with potential applications in various industries, including electronics and photonics.
Antitumor Activity
The antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from similar structural frameworks has been a significant area of research. These studies aim to discover new anticancer agents by synthesizing and testing various heterocyclic derivatives for their ability to inhibit tumor cell growth. Some compounds have shown promising inhibitory effects in vitro, indicating the potential for the development of new cancer therapies (Shams et al., 2010).
Properties
IUPAC Name |
N-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]-2-thiophen-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4OS/c1-13-10-16(15-2-5-18-6-3-15)20-21(13)8-7-19-17(22)11-14-4-9-23-12-14/h2-6,9-10,12H,7-8,11H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNCZYAFTRQBCDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNC(=O)CC2=CSC=C2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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